Ethyl 2-butyl-2-cyanohexanoate
Overview
Description
Ethyl 2-butyl-2-cyanohexanoate is a chemical compound with the CAS Number: 67105-41-3 . It has a molecular weight of 225.33 . The IUPAC name for this compound is ethyl 2-butyl-2-cyanohexanoate .
Molecular Structure Analysis
The InChI code for Ethyl 2-butyl-2-cyanohexanoate is 1S/C13H23NO2/c1-4-7-9-13(11-14,10-8-5-2)12(15)16-6-3/h4-10H2,1-3H3 . This compound contains a total of 38 bonds; 15 non-H bonds, 2 multiple bonds, 9 rotatable bonds, 1 double bond, 1 triple bond, 1 ester (aliphatic), and 1 nitrile (aliphatic) .Physical And Chemical Properties Analysis
Ethyl 2-butyl-2-cyanohexanoate is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Medicinal Chemistry
Ethyl 2-butyl-2-cyanohexanoate: is utilized in the synthesis of pharmaceutical compounds. For instance, it’s an intermediate in the production of Elobixibat , a drug used to treat chronic constipation . The compound’s ability to undergo various chemical reactions makes it valuable for constructing complex molecular architectures found in drug molecules.
Industrial Manufacturing
In industrial settings, Ethyl 2-butyl-2-cyanohexanoate serves as a precursor to other chemicals. Its reactivity with different agents allows for the synthesis of polymers, resins, and other materials that require a cyano-functionalized ester as a starting point .
Environmental Science
While specific applications of Ethyl 2-butyl-2-cyanohexanoate in environmental science are not directly cited, its role in the synthesis of various compounds suggests potential use in environmental remediation processes. For example, it could be involved in the production of agents that help in the breakdown of pollutants or the creation of environmentally friendly materials .
Food Technology
The compound’s potential in food technology could be linked to its chemical properties, which might make it suitable for synthesizing flavoring agents or additives that enhance food preservation. However, direct applications in food technology require careful consideration of safety and regulatory standards .
Cosmetics Industry
Ethyl 2-butyl-2-cyanohexanoate: may be used in the cosmetics industry as a synthetic intermediate for producing esters used in fragrances or as conditioning agents. Its chemical structure allows for transformation into compounds that can impart desirable properties to cosmetic products .
Agriculture
In agriculture, Ethyl 2-butyl-2-cyanohexanoate could be used to synthesize agrochemicals such as pesticides or herbicides. Its cyano group is a common moiety in many agricultural chemicals, which can be further modified to target specific pests or weeds .
Safety and Hazards
properties
IUPAC Name |
ethyl 2-butyl-2-cyanohexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO2/c1-4-7-9-13(11-14,10-8-5-2)12(15)16-6-3/h4-10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLLOYTIHTJTCCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CCCC)(C#N)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80304558 |
Source
|
| Record name | ethyl 2-butyl-2-cyanohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80304558 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-butyl-2-cyanohexanoate | |
CAS RN |
67105-41-3 |
Source
|
| Record name | 67105-41-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=166282 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | ethyl 2-butyl-2-cyanohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80304558 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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